Cas no 1270332-56-3 (2-2-methoxy-5-(trifluoromethyl)phenylpiperidine)

• Product Name: 2-2-methoxy-5-(trifluoromethyl)phenylpiperidine
• CAS No: 1270332-56-3
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• CID: 6134818
• PubChem ID: 84709857
• Update Time: 2025-06-14

2-2-methoxy-5-(trifluoromethyl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-2-methoxy-5-(trifluoromethyl)phenylpiperidine
• 2-[2-methoxy-5-(trifluoromethyl)phenyl]piperidine
• 1270332-56-3
• EN300-1931666

• Inchi： 1S/C13H16F3NO/c1-18-12-6-5-9(13(14,15)16)8-10(12)11-4-2-3-7-17-11/h5-6,8,11,17H,2-4,7H2,1H3
• InChI Key： PBANUWCSZFSCOT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C1CCCCN1)OC)(F)F

Computed Properties

• Exact Mass: 259.11839862g/mol
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-2-methoxy-5-(trifluoromethyl)phenylpiperidine

Recent Advances in the Study of 2-2-methoxy-5-(trifluoromethyl)phenylpiperidine (CAS: 1270332-56-3)

The compound 2-2-methoxy-5-(trifluoromethyl)phenylpiperidine (CAS: 1270332-56-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and methoxy-substituted phenylpiperidine structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthesis and optimization of 2-2-methoxy-5-(trifluoromethyl)phenylpiperidine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which significantly enhanced the efficiency of the synthesis. This advancement is critical for further preclinical and clinical studies.

Pharmacologically, 2-2-methoxy-5-(trifluoromethyl)phenylpiperidine has demonstrated notable activity as a modulator of central nervous system (CNS) receptors. Preliminary in vitro and in vivo studies suggest its affinity for serotonin and dopamine receptors, indicating potential applications in treating neuropsychiatric disorders such as depression and schizophrenia. A recent preclinical trial highlighted its ability to cross the blood-brain barrier effectively, a crucial factor for CNS-targeted therapeutics.

In addition to its CNS effects, this compound has also been investigated for its anti-inflammatory properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that 2-2-methoxy-5-(trifluoromethyl)phenylpiperidine exhibits inhibitory effects on key inflammatory mediators, such as NF-κB and COX-2. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs, particularly for chronic inflammatory conditions.

Despite these promising results, challenges remain. The pharmacokinetic profile of 2-2-methoxy-5-(trifluoromethyl)phenylpiperidine, including its metabolism and elimination, requires further elucidation. Recent toxicology studies have identified potential hepatic metabolism pathways, but comprehensive data on long-term safety are still lacking. Future research directions may include structural modifications to enhance bioavailability and reduce off-target effects.

In conclusion, 2-2-methoxy-5-(trifluoromethyl)phenylpiperidine (CAS: 1270332-56-3) represents a versatile and promising candidate in drug discovery. Its dual potential in CNS and anti-inflammatory applications underscores its therapeutic value. Continued research efforts, particularly in optimizing its pharmacological properties and ensuring safety, will be essential for advancing this compound toward clinical development.